Cas no 1007-26-7 (Neopentylbenzene)

• Product Name: Neopentylbenzene
• CAS No: 1007-26-7
• MF: C₁₁H₁₆
• MW: 148.244743347168
• MDL: MFCD00038279
• CID: 83299
• PubChem ID: 87575125
• Update Time: 2025-06-08

Neopentylbenzene Chemical and Physical Properties

Names and Identifiers

• Neopentylbenzene
• 1-NEOPENTYLBENZENE
• 2,2-DIMETHYL-1-PHENYLPROPANE
• (2,2-DIMETHYL-1-PROPYL)BENZENE
• (2,2-DIMETHYLPROPYL)BENZENE
• Benzene, neopentyl-
• (2,2-pimethylpropyl) benzene
• 2,2-dimethylpropylbenzene
• Neopentybenzene
• (2,2-Dimethylpropyl)Benzen
• 1-(2,2-Dimethylpropyl)benzene
• Neopentylbenzene, 97+%
• 1007-26-7
• 7MHD03E509
• FT-0652360
• (2,2-dimethylpropyl)-benzene
• D92053
• (2,2-Dimethyl-1-propyl)benzene, >=97%
• AS-79594
• DTXSID40143460
• UNII-7MHD03E509
• A16224
• AMY24862
• Q27268574
• P1013
• 1-PHENYL-2,2-DIMETHYLPROPANE
• MFCD00038279
• BAA00726
• InChI=1/C11H16/c1-11(2,3)9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H
• AKOS015890607
• Benzene, (2,2-dimethylpropyl)-
• Neopentyl benzene
• DTXCID8065951

• MDL： MFCD00038279
• Inchi： 1S/C11H16/c1-11(2,3)9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3
• InChI Key： CJGXJKVMUHXVHL-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)CC1C=CC=CC=1
• BRN： 2037544

Computed Properties

• Exact Mass: 148.12500
• Monoisotopic Mass: 148.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.858 g/mL at 25 °C(lit.)
• Melting Point: -44.72°C (estimate)
• Boiling Point: 186°C(lit.)
• Flash Point: Fahrenheit: 122 ° f
  Celsius: 50 ° c
  
• Refractive Index: n20/D 1.488(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 0.00000
• LogP: 3.27520
• Solubility: Not determined

Neopentylbenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3295 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16
• HazardClass：3
• PackingGroup：III
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Neopentylbenzene

Comprehensive Guide to Neopentylbenzene (CAS No. 1007-26-7): Properties, Applications, and Industry Insights

Neopentylbenzene (CAS No. 1007-26-7), a specialized organic compound, has garnered significant attention in industrial and research sectors due to its unique molecular structure and versatile applications. This hydrocarbon derivative, classified as a branched alkylbenzene, combines the stability of a benzene ring with the steric hindrance of a neopentyl group, making it valuable for high-performance lubricants, polymer additives, and pharmaceutical intermediates. Its low volatility and thermal resistance align with growing demands for sustainable materials in automotive and aerospace industries.

The synthesis of Neopentylbenzene typically involves Friedel-Crafts alkylation, a process optimized for high-yield production while minimizing environmental impact—a critical consideration as industries prioritize green chemistry principles. Recent studies highlight its role in advanced material science, particularly in developing heat-resistant polymers and synthetic fluids for electric vehicle components. These applications address trending searches like "eco-friendly lubricant alternatives" and "high-temperature stable solvents", reflecting market shifts toward sustainable solutions.

Analytical characterization of CAS No. 1007-26-7 reveals exceptional purity standards (>98%), with GC-MS and NMR spectroscopy confirming its structural integrity. Regulatory compliance with REACH and FDA guidelines ensures its safe use in consumer products, a frequent concern among manufacturers researching "FDA-approved hydrocarbon solvents". The compound's biodegradability profile further enhances its appeal for cosmetic formulations and agricultural adjuvants, sectors increasingly focused on environmental impact.

Innovative applications of Neopentylbenzene extend to organic electronics, where its electron-donating properties contribute to OLED materials development. This intersects with booming interest in "flexible display technologies" and "energy-efficient semiconductors". Research papers indexed in SciFinder demonstrate its utility as a precursor for liquid crystals and dielectric fluids, addressing industry needs for miniaturized electronic components.

Storage and handling recommendations emphasize inert atmosphere protection to maintain stability, with technical datasheets advising nitrogen blanketing for bulk quantities—a detail frequently searched by logistics professionals. The compound's flash point above 100°C makes it preferable over traditional aromatics in high-safety applications, a key consideration for facilities upgrading to OSHA-compliant materials.

Market analysis indicates rising demand for Neopentylbenzene in Asia-Pacific regions, driven by automotive manufacturing growth and renewable energy infrastructure projects. Patent filings reveal novel uses in wind turbine lubricants and solar panel encapsulants, aligning with global trends toward carbon-neutral technologies. These developments respond to frequent queries about "materials for green energy applications" in technical forums.

Quality control protocols for CAS No. 1007-26-7 employ HPLC-UV methods to detect impurities below 0.1%, crucial for pharmaceutical-grade applications. This precision meets stringent requirements in drug formulation excipients, where searches for "non-polar drug delivery enhancers" have increased 42% year-over-year in academic databases.

Future research directions explore Neopentylbenzene's potential in nanomaterial synthesis and catalysis, with particular interest in its surface modification capabilities for carbon nanotube functionalization. These cutting-edge applications position the compound as a subject of materials science innovation, addressing search trends like "next-generation nanocomposites" and "smart coating additives".